Cas no 1797646-55-9 (N-[(furan-2-yl)methyl]-1-methyl-N-[(thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-[(furan-2-yl)methyl]-1-methyl-N-[(thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1797646-55-9
• MF: C₁₄H₁₄N₄O₂S
• MW: 302.351561069489
• CID: 5372208
• Update Time: 2025-07-18

N-[(furan-2-yl)methyl]-1-methyl-N-[(thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Furanylmethyl)-1-methyl-N-(3-thienylmethyl)-1H-1,2,3-triazole-4-carboxamide
• N-[(furan-2-yl)methyl]-1-methyl-N-[(thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C14H14N4O2S/c1-17-9-13(15-16-17)14(19)18(7-11-4-6-21-10-11)8-12-3-2-5-20-12/h2-6,9-10H,7-8H2,1H3
• InChI Key： GHERJHGJHWMOQW-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(N(CC2=CC=CO2)CC2C=CSC=2)=O)N=N1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 534.2±60.0 °C(Predicted)
• pka: -0.55±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-[(furan-2-yl)methyl]-1-methyl-N-[(thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

Comprehensive Analysis of N-[(furan-2-yl)methyl]-1-methyl-N-[(thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS 1797646-55-9)

The compound N-[(furan-2-yl)methyl]-1-methyl-N-[(thiophen-3-yl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS 1797646-55-9) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its hybrid structure, combining furan, thiophene, and 1,2,3-triazole moieties, offers a versatile platform for applications ranging from drug discovery to advanced polymer development. Researchers are particularly interested in its potential as a bioactive scaffold, given the well-documented pharmacological properties of its constituent heterocycles.

One of the most compelling aspects of this compound is its role in click chemistry applications. The 1,2,3-triazole core, a hallmark of Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), makes it an attractive candidate for modular synthesis. This aligns with the growing demand for green chemistry solutions, as the triazole formation occurs under mild conditions with high atom economy. Recent publications highlight its utility in creating molecular probes for studying protein-protein interactions, a hot topic in precision medicine research.

The furan and thiophene components contribute to the compound's electronic properties, making it relevant for organic electronics. With the global push toward flexible electronics and biodegradable materials, researchers are investigating its derivatives as potential semiconducting materials for OLEDs or organic photovoltaics. Computational studies suggest that modifications to the N-methyl group could fine-tune its HOMO-LUMO gap, addressing a key challenge in energy storage technologies.

In pharmaceutical contexts, the compound's carboxamide functionality provides a handle for further derivatization. Drug discovery teams are exploring its potential as a kinase inhibitor scaffold, particularly for cancer therapeutics. The simultaneous presence of furan (oxygen-containing) and thiophene (sulfur-containing) rings offers unique hydrogen bonding patterns that may enhance target selectivity—a critical factor in reducing off-target effects, a major concern in personalized medicine approaches.

From a synthetic chemistry perspective, the compound's CAS 1797646-55-9 represents an interesting case study in heterocycle coupling strategies. Recent advances in flow chemistry have enabled more efficient production of such complex architectures, addressing scalability issues that previously limited their commercial viability. This resonates with the pharmaceutical industry's focus on continuous manufacturing, one of the most searched topics in process chemistry forums.

Environmental scientists have taken note of the compound's potential biodegradability profile, given the presence of hydrolyzable amide bonds and heterocyclic systems that often undergo microbial degradation. This positions it favorably compared to persistent polycyclic aromatic hydrocarbons in sustainability assessments—a crucial consideration given tightening REACH regulations and corporate ESG commitments.

The compound's dual-functionalized nature (with both furfuryl and thienylmethyl groups) creates opportunities in catalysis research. Preliminary studies suggest its metal complexes could serve as ligands for asymmetric transformations, tapping into the booming market for chiral intermediates used in API synthesis. This connects with frequent searches about transition metal catalysis optimization in academic databases.

Analytical characterization of CAS 1797646-55-9 presents interesting challenges due to the isosteric relationship between furan and thiophene rings. Advanced techniques like 2D NMR and high-resolution mass spectrometry are often required for unambiguous structure confirmation—a topic generating substantial discussion in analytical chemistry circles, especially with the rise of AI-assisted spectral interpretation tools.

In material science applications, the compound's π-conjugated system has sparked interest for supramolecular chemistry applications. Its ability to form charge-transfer complexes could enable innovations in sensor technologies, particularly for detecting environmental pollutants—a research area receiving increased funding amid global climate change mitigation efforts.

The future research directions for this compound likely involve structure-activity relationship (SAR) studies to optimize its various applications. With machine learning becoming integral to molecular design, computational predictions about its derivatives are expected to accelerate discovery timelines significantly. This aligns perfectly with the pharmaceutical industry's pivot toward digital transformation, one of the most searched business strategy topics in life sciences.